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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanthanum(III) iodide, with the chemical formula LaI₃, is an inorganic compound that serves as

a significant precursor in the synthesis of other lanthanide-containing materials.[1][2] It is a

hygroscopic, white to yellowish or grayish-white solid crystalline compound.[2][3] This technical

guide provides an in-depth overview of the core chemical and physical properties, synthesis

methodologies, structural information, and safety and handling guidelines for Lanthanum(III)

iodide, CAS number 13813-22-4. The information is curated to be a vital resource for

researchers, scientists, and professionals in drug development and materials science.

Chemical and Physical Properties
Lanthanum(III) iodide is characterized by several key physical and chemical properties that are

crucial for its application and handling. It is highly soluble in water and acetone.[3] The

compound is also known for its hygroscopic nature, readily absorbing moisture from the air.[2]

Table 1: Physical and Chemical Properties of Lanthanum(III) Iodide
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Property Value Reference

CAS Number 13813-22-4 [4]

Molecular Formula LaI₃ [4]

Molar Mass 519.62 g/mol [4]

Appearance

White to yellowish or grayish-

white orthorhombic crystals or

beads

[2][3][4]

Melting Point 772 °C [3]

Density 5.63 g/cm³ [3]

Solubility
Highly soluble in water; soluble

in acetone
[3]

Sensitivity Hygroscopic [4]

Synthesis of Lanthanum(III) Iodide
Several synthetic routes have been established for the preparation of Lanthanum(III) iodide.

The choice of method often depends on the desired purity, scale, and available starting

materials.

Experimental Protocols
Protocol 1: Direct Reaction of Lanthanum Metal with Iodine

This method involves the direct combination of lanthanum metal and elemental iodine.

Reaction: 2 La + 3 I₂ → 2 LaI₃

Procedure:

Stoichiometric amounts of lanthanum metal and iodine are placed in a sealed, evacuated

reaction vessel, typically a quartz ampoule.
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The vessel is heated to initiate the reaction. Careful temperature control is necessary to

manage the sublimation of iodine and ensure a complete reaction.

The product, anhydrous Lanthanum(III) iodide, is obtained after cooling. Purification can

be achieved through sublimation.[1]

Protocol 2: Reaction of Lanthanum Metal with Mercury(II) Iodide

This route provides an alternative for the synthesis of anhydrous Lanthanum(III) iodide.

Reaction: 2 La + 3 HgI₂ → 2 LaI₃ + 3 Hg

Procedure:

Lanthanum metal is reacted with mercury(II) iodide in an appropriate solvent or under

controlled heating conditions.

The elemental mercury produced as a byproduct must be carefully handled and removed.

The resulting Lanthanum(III) iodide can be purified from the reaction mixture.

Protocol 3: Reaction of Lanthanum Oxide with Hydroiodic Acid

This method is suitable for producing aqueous solutions of Lanthanum(III) iodide. However,

obtaining the anhydrous form from the hydrated product can be challenging due to hydrolysis.

[1]

Reaction: La₂O₃ + 6 HI → 2 LaI₃ + 3 H₂O

Procedure:

Lanthanum oxide is dissolved in hydroiodic acid.

The reaction yields a solution of Lanthanum(III) iodide.

Evaporation of the water to obtain the anhydrous salt is difficult as it can lead to the

formation of oxyiodides or hydroxides.[1] A specific method to produce anhydrous halides
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involves heating the hydrated lanthanide halide with an ammonium halide in a vacuum to

expel water and the ammonium halide.[5]

Synthesis Workflow Diagrams
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Click to download full resolution via product page

Caption: Synthesis routes for Lanthanum(III) iodide.

Crystal Structure
Lanthanum(III) iodide adopts an orthorhombic crystal structure.[1] This structure is

isomorphous with plutonium(III) bromide and is characteristic of the triiodides of the lighter

lanthanides (from lanthanum to neodymium).[1] In contrast, the heavier lanthanides typically

form a hexagonal crystal structure similar to that of bismuth(III) iodide.[1] While detailed

crystallographic data for pure LaI₃ is not readily available in the searched literature, studies on

related compounds like lanthanum iodide thiosilicate (La₃I[SiS₄]₂) provide insights into the

coordination environment of lanthanum with iodide ions.[6] In such complex structures,

lanthanum cations are coordinated by both sulfur and iodine atoms.[6]
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Crystal Structure
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Caption: Conceptual overview of Lanthanum(III) iodide's crystal structure.

Characterization
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The characterization of Lanthanum(III) iodide and its complexes involves various analytical

techniques to confirm the composition and structure. These methods include:

Elemental Analysis: To determine the stoichiometric ratio of lanthanum and iodine.[3]

X-ray Powder Diffraction (XRPD): To identify the crystalline phase and determine the crystal

structure.[3]

Spectroscopic Methods:

Infrared (IR) Spectroscopy: To identify functional groups and characterize the bonding in

complexes of Lanthanum(III) iodide.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to study the structure of

diamagnetic lanthanum complexes in solution.[3]

Applications
Lanthanum(III) iodide is a versatile compound with applications in various fields of chemistry

and materials science:

Precursor for Synthesis: It serves as a starting material for the synthesis of other lanthanide

compounds, including organometallic complexes.[1][2]

Catalysis: Lanthanum(III) iodide has been used as a catalyst in organic reactions, such as

the transesterification of N-acyloxazolidinones.[4][7]

Luminescent Materials: Due to the luminescent properties of lanthanides, their compounds,

including iodides, are investigated for use in phosphors for lighting and display technologies.

[2]

Scintillator Materials: Pure Lanthanum(III) iodide, substantially free of lanthanum iodate, is a

matrix material for scintillators, which are used in radiation detection.[3]

Safety and Handling
Lanthanum(III) iodide requires careful handling due to its chemical properties and potential

hazards.
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Table 2: GHS Hazard Information for Lanthanum(III) Iodide

Hazard Statement Precautionary Statement

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

H319: Causes serious eye irritation.
P280: Wear protective gloves/ eye protection/

face protection.

H335: May cause respiratory irritation.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P271: Use only outdoors or in a well-ventilated

area.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P312: Call a POISON CENTER or doctor if you

feel unwell.

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an

approved waste disposal plant.

Data sourced from various safety data sheets.

Due to its hygroscopic nature, Lanthanum(III) iodide should be stored in a tightly sealed

container in a dry, well-ventilated area to prevent moisture absorption.[4] When handling the

compound, appropriate personal protective equipment (PPE), including gloves, safety glasses,
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and a lab coat, should be worn. Work should be conducted in a well-ventilated area or under a

fume hood to avoid inhalation of dust.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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